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Compound of Interest

Compound Name: Musellarin C

CAS No.: 1392476-33-3

Cat. No.: B592927

Get Quote

Executive Summary
Musellarin C is a rare bicyclic diarylheptanoid originally isolated from the aerial parts of

Musella lasiocarpa, a monotypic plant native to Yunnan, China, which has historical

applications in traditional medicine for its hemostatic and anti-inflammatory properties 1.

Structurally, it is defined by a highly complex tricyclic framework featuring a trans-fused-2,6-cis-

dihydropyran (DHP) skeleton. Due to its natural paucity and intriguing molecular architecture,

Musellarin C has become a compelling target for total synthesis and pharmacological

evaluation.

This technical guide provides an in-depth analysis of the physicochemical properties of

Musellarin C, deconstructs its stereochemical architecture, and outlines a field-proven, self-

validating synthetic methodology for its asymmetric total synthesis.
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Understanding the physical and chemical baseline of Musellarin C is critical for downstream

assay development and formulation. The compound presents as a white, amorphous powder

with specific solubility constraints that must be managed during in vitro testing.

Quantitative Data Summary
Property Value / Description

Molecular Formula C₂₁H₂₂O₅

Molecular Weight
354.40 g/mol (Exact Mass: 354.1467 by

HREIMS)

CAS Registry Number 1392476-33-3

Appearance White, amorphous powder

Optical Rotation [α]D20​−176.8 (c 0.30, MeOH)

UV Absorption ( λmax​)
284 nm (log ε 3.53), 206 nm (log ε 4.42) in

MeOH

Primary Solubility
Chloroform, Dichloromethane, Ethyl Acetate,

DMSO, Acetone, Methanol

Storage Conditions -20°C, sealed, cool, and dry environment

Table 1: Physicochemical properties of Musellarin C.2

Application Scientist Insight: When preparing stock solutions for cell-based assays, Musellarin
C can exhibit transient precipitation in aqueous buffers. To achieve optimal solubility and

prevent aggregate-induced false negatives in cytotoxicity screens, it is recommended to warm

the microtube to 37°C (98.6°F) and subject it to brief ultrasonic bath sonication prior to serial

dilution 2.

Structural Architecture & Stereochemistry
The structural assignment of Musellarin C was historically challenging due to the rigid tricyclic

core. The molecule is formally identified as rel-(3S, 4aR, 10bR)-3-(3′-hydroxy-4′-

methoxyphenyl)-8-hydroxy-9-methoxy-4a, 5, 6, 10b-tetrahydro-3H-naphtho[2, 1-b]pyran1.
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Causality in Structural Elucidation: The differentiation between Musellarin C and its congeners

(such as Musellarin D) hinges entirely on the relative configuration at the C4a and C10b

stereocenters. During initial isolation, the relative configuration of H-4a was definitively

established via ROESY (Rotating-frame Overhauser Effect Spectroscopy) correlations between

H-4a and H-3. The lack of NOE enhancement between certain protons confirmed the trans-

fused nature of specific domains within the DHP core, distinguishing it from the cis-fused motifs

found in later-eluting musellarins 3.

Synthetic Methodologies: The Achmatowicz / Heck-
Matsuda Strategy
Extracting sufficient quantities of Musellarin C from natural sources for high-throughput

screening is unfeasible. Consequently, a robust asymmetric total synthesis is required. The

most efficient route, developed by Tong et al., utilizes an Achmatowicz rearrangement (AR)

followed by a highly diastereoselective Heck-Matsuda coupling 4.

Mechanistic Rationale
Standard Tsuji-Trost or Ferrier-type arylations typically fail to produce the required 2,6-trans-

dihydropyran architecture, defaulting instead to the thermodynamically favored cis-isomer. By

employing a reductive γ-deoxygenation followed by a palladium-catalyzed Heck-Matsuda

reaction using aryldiazonium salts, chemists can force the aryl group into the unfavorable 2,6-

trans configuration with high fidelity 4.
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Fig 1. Synthetic workflow for Musellarin C via Achmatowicz rearrangement and Heck-Matsuda

coupling.

Step-by-Step Experimental Protocol
This self-validating protocol outlines the critical phases of the 15-16 step total synthesis,

yielding Musellarin C at approximately 7.8–9.8% overall yield 4.

Phase 1: Construction of the Tricyclic Pyranone Core
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Achmatowicz Rearrangement: Treat the starting furfuryl alcohol derivative with an oxidant

(e.g., NBS in H₂O/THF or Fe(TPY)Br₃ catalysis) to induce oxidative ring expansion, yielding

the functionalized pyranulose.

Kishi Reduction: Dissolve the pyranulose intermediate in anhydrous CH₂Cl₂. At -40 °C,

slowly add Triethylsilane (Et₃SiH) and Trifluoroacetic acid (TFA). Stir for 1 hour to achieve

diastereoselective reduction.

Friedel-Crafts Cyclization: The acidic conditions from the Kishi reduction concurrently trigger

an intramolecular Friedel-Crafts cyclization, closing the ring to form the tricyclic DHP core.

Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, and purify via silica gel

chromatography.

Phase 2: Aryldiazonium Salt Preparation

Dissolve the target aniline derivative (e.g., 4-acetamidophenol derivative) in 2-propanol.

Add HBF₄ (approx. 50 wt%) at room temperature, then heat to 90 °C for 3 hours.

Cool the mixture to 0 °C and add NaNO₂ portion-wise. Stir for 30 minutes.

Filter the resulting precipitates and dry under reduced pressure to isolate the reactive

aryldiazonium tetrafluoroborate salt.

Phase 3: Diastereoselective Heck-Matsuda Coupling

In a flame-dried flask under nitrogen, combine the tricyclic DHP core and the synthesized

aryldiazonium salt in a suitable degassed solvent.

Introduce a Palladium catalyst (e.g., Pd(OAc)₂) to initiate the Heck-Matsuda reaction.

The reaction strictly proceeds via a resonance-stabilized allyl carbenium ion intermediate,

forcing the incoming aryl group into the thermodynamically unfavorable but target-required

2,6-trans orientation.

Purify the crude product via high-performance liquid chromatography (HPLC) to isolate

enantiomerically pure Musellarin C (>98% purity).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b592927/docs?utm_src=pdf-body#musellarin-c-physicochemical-profiling-structural-elucidation-and-synthetic-methodologies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity & Pharmacological Potential
While the primary interest in Musellarin C stems from its structural complexity, it has been

evaluated for baseline pharmacological activity.

Cytotoxicity: Musellarin C exhibits moderate to weak cytotoxicity against several human

tumor cell lines, including HL-60 (leukemia), SMMC-7721 (hepatoma), A-549 (lung

carcinoma), MCF-7 (breast cancer), and SW480 (colon cancer) 1.

Analog Development: The true value of Musellarin C lies in its role as a structural scaffold.

Synthetic analogues generated during the optimization of the Heck-Matsuda total synthesis

route have demonstrated three-to-six times greater cytotoxic potency than the natural

musellarins, positioning the tricyclic DHP core as a promising lead for novel

chemotherapeutics 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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